Cas no 165597-75-1 (2-(3,4-dichlorophenyl)ethanethioamide)
165597-75-1 structure
Product Name:2-(3,4-dichlorophenyl)ethanethioamide
CAS No:165597-75-1
MF:C8H7Cl2NS
MW:220.118878602982
CID:3807838
PubChem ID:21504264
Update Time:2025-04-22
2-(3,4-dichlorophenyl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanethioamide, 3,4-dichloro-
- 2-(3,4-dichlorophenyl)ethanethioamide
- WEFGGGDJPYTAPQ-UHFFFAOYSA-N
- AKOS009287777
- 2-(3,4-Dichloro-phenyl)-thioacetamide
- SCHEMBL655365
- 2-(3.4-dichlorophenyl)ethanethioamide
- EN300-1262118
- 165597-75-1
-
- Inchi： 1S/C8H7Cl2NS/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H2,11,12)
- InChI Key： WEFGGGDJPYTAPQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CC(N)=S)Cl
Computed Properties
- Exact Mass: 218.9676258g/mol
- Monoisotopic Mass: 218.9676258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.1Ų
2-(3,4-dichlorophenyl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1262118-0.05g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 0.05g |
$827.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-0.1g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 0.1g |
$867.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-0.25g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 0.25g |
$906.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-0.5g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 0.5g |
$946.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-1.0g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 1g |
$986.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-2.5g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 2.5g |
$1931.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-5.0g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 5g |
$2858.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-10.0g |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 10g |
$4236.0 | 2023-06-08 | ||
| Enamine | EN300-1262118-50mg |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 50mg |
$348.0 | 2023-10-02 | ||
| Enamine | EN300-1262118-100mg |
2-(3,4-dichlorophenyl)ethanethioamide |
165597-75-1 | 100mg |
$364.0 | 2023-10-02 |
2-(3,4-dichlorophenyl)ethanethioamide Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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